Cas no 1329790-72-8 ({1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1329790-72-8
• MF: C₁₃H₁₇BrN₄
• MW: 309.204881429672
• CID: 6413349
• PubChem ID: 94943365
• Update Time: 2025-06-08

{1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• EN300-1610454
• 1329790-72-8
• {1-[(4-bromophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C13H17BrN4/c1-2-3-13-12(8-15)16-17-18(13)9-10-4-6-11(14)7-5-10/h4-7H,2-3,8-9,15H2,1H3
• InChI Key： SUMLVCPRQRAKQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 308.06366g/mol
• Monoisotopic Mass: 308.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

Introduction to {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1329790-72-8)

{1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1329790-72-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a bromophenyl group and a propyl substituent, makes it an intriguing candidate for various biochemical and pharmacological studies.

The synthesis of {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and widely used method in click chemistry. This reaction allows for the efficient formation of the 1,2,3-triazole ring, which is a key structural feature of the compound. The bromophenyl and propyl groups can be introduced through subsequent functional group manipulations, providing a versatile platform for further chemical modifications.

Recent studies have highlighted the potential of {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bromophenyl group is believed to play a crucial role in modulating the interaction with specific inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action is thought to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The presence of the bromophenyl and propyl groups contributes to its stability and bioavailability, enhancing its suitability for in vivo applications.

In the context of drug discovery and development, {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine serves as an excellent starting point for structure–activity relationship (SAR) studies. By systematically modifying the substituents on the triazole ring and other parts of the molecule, researchers can optimize its biological activity and pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine in treating various diseases. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into more advanced clinical stages.

Beyond its therapeutic applications, {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine has also found use in chemical biology research. Its unique structure makes it an ideal tool for probing specific biological processes and pathways. For example, it has been employed as a probe to study protein–protein interactions and signaling cascades in cellular systems.

In conclusion, {1-(4-bromophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-y}l}methanamine (CAS No. 1329790-72-8) is a versatile compound with significant potential in both basic research and drug development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.